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Compound of Interest

Compound Name: N-tert-Butylmethacrylamide

Cat. No.: B1266043 Get Quote

Essential Safety Protocol: Handling N-tert-
Butylmethacrylamide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-tert-Butylmethacrylamide (CAS No. 107-58-

4). Adherence to these procedures is vital for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Physicochemical Properties
N-tert-Butylmethacrylamide is a chemical that requires careful handling due to its potential

health effects. It is classified as harmful if swallowed and can cause serious eye and skin

irritation.[1][2][3] The toxicological properties of this substance have not been fully investigated,

warranting a cautious approach.[1]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral
(Category 4)

GHS07
(Exclamation Mark)
[4]

Warning[2][4][5]
H302: Harmful if
swallowed.[3][4]

Serious Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)[4]
Warning[2][4][5]

H319: Causes serious

eye irritation.[2][3]

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)[4]
Warning[2][4][5]

H315: Causes skin

irritation.[3]

| Respiratory Tract Irritation | Not Classified | Warning[2][4][5] | May cause respiratory tract

irritation.[1] |

Physicochemical Data

Property Value

CAS Number 107-58-4[1][2]

Appearance Almost white solid powder[1][2]

Melting Point 126-130 °C (259-266 °F)[2]

Odor Odorless[2]

Flash Point Not Applicable[1][4]

NFPA Rating (Estimated) Health: 1, Flammability: 0, Instability: 0[1]

| Occupational Exposure Limits | No specific occupational exposure limits have been

established.[2][5] |
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Proper selection and use of PPE are the primary defense against exposure. The following

engineering controls and personal protective equipment are mandatory when handling N-tert-
Butylmethacrylamide.

Engineering Controls:

Ventilation: Use with adequate ventilation to keep airborne concentrations low. A local

exhaust ventilation system is recommended, especially when handling the powder form to

minimize dust generation.[1][3]

Safety Stations: Facilities must be equipped with a readily accessible eyewash station and a

safety shower.[1]

Required Personal Protective Equipment

Area of Protection Specification Rationale

Eye/Face Protection

Chemical safety goggles
or eyeglasses conforming
to OSHA's 29 CFR
1910.133 or European
Standard EN166.[1][2]

Protects against dust
particles and potential
splashes, preventing
serious eye irritation.[2][3]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and a lab

coat or chemical-resistant

clothing to prevent skin

exposure.[1][2][3]

Prevents direct contact that

can cause skin irritation.[1][3]

| Respiratory Protection | For dusty conditions, use a NIOSH-approved N95 dust mask or follow

a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements.[1][4] | Protects against inhalation of airborne particles, which may cause

respiratory tract irritation.[1] |
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A systematic approach to handling and disposal is essential for safety. The following workflow

outlines the procedural steps from preparation to waste disposal.

Start

1. Risk Assessment
(Review SDS)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Workspace
(Ensure ventilation is active)

4. Handling Procedure
(Weighing/Mixing)

Minimize dust generation

5. Decontaminate
(Clean equipment & workspace) Spill or Exposure Occurs

6. Waste Disposal
(Segregate contaminated PPE & chemical waste)

End

Execute First Aid
(Flush skin/eyes, move to fresh air)

Emergency
Response

Notify Supervisor &
Seek Medical Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-tert-Butylmethacrylamide.
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Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning work.

Ensure ventilation systems and safety equipment (eyewash, shower) are operational.

Don all required PPE as specified in the table above.

Handling:

Handle the substance in a designated area, preferably within a chemical fume hood or

under local exhaust ventilation.[1]

Minimize the generation of dust when weighing or transferring the solid material.[1]

Avoid all contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[2][5]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

For long-term storage, keep refrigerated at temperatures below 4°C (39°F).[1]

Store away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency and First Aid Procedures
Immediate action is critical in the event of exposure or a spill.

Spill Response:

Evacuate unnecessary personnel from the area.
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Ensure adequate ventilation.[1]

Wearing appropriate PPE, carefully sweep or vacuum the spilled material.[1] Avoid actions

that create dust.

Place the collected material into a suitable, labeled container for disposal.[1]

Decontaminate the spill area thoroughly.

First-Aid Measures

Exposure Route First-Aid Instruction

Eye Contact

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek
immediate medical attention.[1][2]

Skin Contact

Remove contaminated clothing and shoes.

Flush the affected skin with plenty of soap and

water for at least 15 minutes. Get medical

attention if irritation develops.[1][2][5]

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical aid.[1]

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk. Call a poison control center or

doctor immediately.[1][2][5] |

Disposal Plan
All waste materials must be treated as hazardous.

Chemical Waste: Dispose of unused N-tert-Butylmethacrylamide and solutions containing

it in a designated, labeled hazardous waste container.
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Contaminated Materials: All PPE (gloves, masks) and materials (e.g., paper towels, weigh

boats) that have come into contact with the chemical must be placed in a sealed, labeled

container for hazardous waste.

Final Disposal: All waste must be disposed of via an approved and licensed waste disposal

company, in accordance with all local, regional, and national regulations.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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